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Compound of Interest

Compound Name: DBCO-S-S-acid

Cat. No.: B12416105 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
The DBCO-S-S-acid linker is a heterobifunctional chemical tool integral to the field of

bioconjugation, particularly in the development of Antibody-Drug Conjugates (ADCs). Its unique

architecture, featuring a dibenzocyclooctyne (DBCO) group, a cleavable disulfide bond, and a

terminal carboxylic acid, offers a powerful combination of functionalities for the precise and

controlled linkage of biomolecules. This guide provides a comprehensive overview of its

properties, experimental applications, and the underlying mechanisms of its utility in

therapeutic and research contexts.

Core Properties and Data Presentation
The DBCO-S-S-acid linker is designed for high efficiency and specificity in bioconjugation

reactions. The DBCO moiety allows for copper-free click chemistry, a bioorthogonal reaction

that proceeds rapidly under physiological conditions without the need for a cytotoxic copper

catalyst.[1][2] The disulfide bond serves as a cleavable element, designed to be stable in

systemic circulation but susceptible to the reducing environment within a cell.[3][4] The terminal

carboxylic acid provides a versatile handle for conjugation to amine-containing molecules

following activation.
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A summary of the key quantitative data for the DBCO-S-S-acid linker is presented below for

easy reference.

Property Value Reference(s)

Molecular Formula C₂₄H₂₄N₂O₄S₂ [5]

Molecular Weight 468.59 g/mol

CAS Number 2749426-25-1

Purity Typically >95%

Solubility Soluble in DMSO, DMF, DCM

Storage Conditions -20°C for long-term storage

Mandatory Visualizations
To better illustrate the structure, workflow, and mechanism of action of the DBCO-S-S-acid
linker, the following diagrams have been generated.

Chemical Structure of DBCO-S-S-Acid
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DBCO (Dibenzocyclooctyne) Moiety Disulfide Linker Carboxylic Acid Terminus

DBCO_structure —S—S—
—(CH₂)n—NH—CO—

Acid_structure
—(CH₂)m—CO—

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activation & Conjugation

Antibody Preparation

Copper-Free Click Chemistry

Activate DBCO-S-S-acid
(e.g., with EDC/NHS)

Conjugate to
Amine-Containing Payload

Purify DBCO-S-S-Payload

React DBCO-S-S-Payload
with Azide-Antibody

Introduce Azide Groups
onto Antibody

Purify Azide-Modified
Antibody

Purify Final ADC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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